Cas no 1804707-71-8 (5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine
• CAS No: 1804707-71-8
• MF: C₇H₇F₂NO₂
• MW: 175.132788896561
• CID: 4918850
• Update Time: 2025-06-10

5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine

• Inchi： 1S/C7H7F2NO2/c1-12-7-5(11)2-4(3-10-7)6(8)9/h2-3,6,11H,1H3
• InChI Key： IEEFQNPABVEJTP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine

Introduction to 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine (CAS No. 1804707-71-8)

5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine, with the CAS number 1804707-71-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, and a methoxy substituent on a pyridine ring. These functional groups contribute to its potential biological activities and make it an intriguing candidate for various applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of compounds, making it a valuable moiety in drug design. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets. The methoxy substituent, on the other hand, can influence the lipophilicity and solubility of the molecule, affecting its pharmacokinetic properties.

Recent studies have explored the potential of 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity, leading to a decrease in the production of toxic metabolites associated with these conditions.

In another study, published in the European Journal of Medicinal Chemistry in 2023, 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine was evaluated for its anti-inflammatory properties. The results showed that the compound significantly inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. This finding opens up new possibilities for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The structural versatility of 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine also makes it an attractive scaffold for further chemical modifications. Researchers have synthesized several derivatives by altering the substituents on the pyridine ring or by introducing additional functional groups. These modifications have led to compounds with enhanced potency and selectivity, further expanding their therapeutic potential.

In terms of safety and toxicity, preliminary studies have indicated that 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. Ongoing preclinical studies are focusing on optimizing its pharmacokinetic properties and assessing its long-term effects.

The synthesis of 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine has been optimized using modern synthetic methods, making it accessible for large-scale production. One common approach involves the reaction of 2-chloro-5-difluoromethylpyridine with methanol followed by hydrolysis to introduce the hydroxyl group. This method provides high yields and purity, making it suitable for both research and industrial applications.

In conclusion, 5-(Difluoromethyl)-3-hydroxy-2-methoxypyridine (CAS No. 1804707-71-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.